Cas no 2138089-67-3 (3-[Cyclopropyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-[Cyclopropyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138089-67-3
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5992099
• PubChem ID: 165953680
• Update Time: 2025-05-19

3-[Cyclopropyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1159149
• 2138089-67-3
• 3-[cyclopropyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol
• 3-[Cyclopropyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C13H25NO/c1-4-14(10-5-6-10)12-9-11(15)7-8-13(12,2)3/h10-12,15H,4-9H2,1-3H3
• InChI Key： RTRBMRUYRQAZEE-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N(CC)C1CC1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Cyclopropyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol

Professional Introduction to 3-[Cyclopropyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138089-67-3)

3-[Cyclopropyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol, identified by its CAS number 2138089-67-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its cyclohexane backbone substituted with a cyclopropyl(ethyl)amino group and two methyl groups at the 4-position, exhibits a unique structural framework that has garnered attention for its potential pharmacological properties. The presence of the cyclopropyl group and the ethylamino moiety introduces steric and electronic features that can influence binding interactions with biological targets, making it a valuable scaffold for drug discovery initiatives.

The compound's structural motif is reminiscent of several known bioactive molecules, suggesting that it may possess properties relevant to modulating biological pathways. In recent years, there has been growing interest in the development of molecules that incorporate cyclopropyl groups, as these substituents can enhance metabolic stability and binding affinity. The cyclopropyl(ethyl)amino moiety in particular has been explored in various contexts, including as a component of kinase inhibitors and other enzyme-targeting agents. This structural feature contributes to the compound's potential utility in addressing a range of therapeutic challenges.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Studies utilizing these methodologies have indicated that 3-[Cyclopropyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol may exhibit favorable interactions with specific protein targets, particularly those involved in inflammatory and metabolic pathways. The dimethyl substitution at the 4-position of the cyclohexane ring further fine-tunes the electronic distribution and steric environment, potentially enhancing selectivity and reducing off-target effects.

In the realm of medicinal chemistry, the synthesis of analogs derived from 3-[Cyclopropyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol represents an active area of research. By systematically modifying substituents or exploring different functional groups, chemists aim to optimize potency, solubility, and bioavailability. The cyclopropyl(ethyl)amino group serves as a versatile handle for further derivatization, allowing for the creation of libraries of compounds that can be screened for biological activity. Such efforts are crucial for identifying novel therapeutic agents capable of addressing unmet medical needs.

The compound's potential relevance extends to its utility as an intermediate in more complex synthetic pathways. Its unique structural features make it a candidate for multi-step organic transformations that can yield structurally diverse derivatives. These derivatives may exhibit enhanced pharmacological profiles or novel mechanisms of action, contributing to the broader arsenal of therapeutic options available to clinicians. The synthesis strategies employed often involve advanced catalytic methods or asymmetric transformations, which are critical for achieving high yields and enantiopurity.

Evaluating the biological activity of 3-[Cyclopropyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol requires rigorous testing across multiple in vitro and in vivo models. Initial studies often focus on assessing interactions with enzymes and receptors pertinent to specific disease pathways. For instance, investigations into its potential effects on kinases or G protein-coupled receptors (GPCRs) could provide insights into its therapeutic utility. Additionally, exploring its impact on cellular processes such as proliferation or apoptosis may reveal additional mechanisms by which it could exert its effects.

The integration of high-throughput screening (HTS) technologies has streamlined the process of identifying lead compounds from large libraries like those derived from 3-[Cyclopropyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol. These technologies allow for rapid assessment of thousands of compounds against various biological targets, accelerating the discovery pipeline. Furthermore, advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enhanced our ability to characterize complex molecular structures and interactions accurately.

The environmental impact and sustainability considerations are also increasingly important in modern drug development. Efforts to design synthetic routes that minimize waste and utilize renewable resources reflect a growing awareness of green chemistry principles. The preparation of 3-[Cyclopropyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol can benefit from such approaches, ensuring that its production aligns with broader sustainability goals while maintaining high standards of quality control.

In conclusion, 3-[Cyclopropyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138089-67-3) represents a promising entity within pharmaceutical research due to its unique structural attributes and potential biological relevance. Ongoing studies continue to elucidate its pharmacological profile and explore synthetic modifications that could enhance its therapeutic potential. As our understanding of molecular interactions advances through interdisciplinary collaborations between chemists、biologists、and computer scientists，compounds like this one are poised to contribute significantly to future medical breakthroughs.